
Stearyl Linoleate: A Comprehensive Technical
Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Stearyl Linoleate

Cat. No.: B101900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the physicochemical properties of Stearyl
Linoleate, a significant compound in various scientific and industrial applications.

Core Molecular Data
Stearyl Linoleate is an ester formed from stearyl alcohol and linoleic acid.[1] Its fundamental

molecular characteristics are summarized below for easy reference.

Property Value Source

Molecular Formula C36H68O2 [1][2][3][4]

Molecular Weight 532.93 g/mol

Alternate Molecular Weight 532.92 g/mol

Monoisotopic Mass 532.5219 Da

CAS Number 17673-53-9

Chemical Identification
Synonyms: Linoleic acid, octadecyl ester; 9,12-Octadecadienoic acid (Z,Z)-, octadecyl ester;

Octadecyl (9Z,12Z)-9,12-octadecadienoate.
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Structural and Relational Overview
The following diagram illustrates the fundamental relationship between the compound's name,

its empirical formula, and its resulting molecular weight.
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Figure 1: Relationship between the name, molecular formula, and molecular weight of Stearyl
Linoleate.

Note: This document is intended for a technical audience and assumes a foundational

understanding of chemical principles. The provided data has been compiled from reputable

chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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